(1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine hydrobromide; 95%
Description
The compound (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine hydrobromide is an organic chemical compound with a CAS Number of 1609400-82-9 . It has a molecular weight of 350.26 . The compound is solid in its physical form . The IUPAC name of the compound is N-(1,3-benzodioxol-5-ylmethyl)-N-(4-ethylbenzyl)amine hydrobromide .
Molecular Structure Analysis
The InChI code for(1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine hydrobromide is 1S/C17H19NO2.BrH/c1-2-13-3-5-14 (6-4-13)10-18-11-15-7-8-16-17 (9-15)20-12-19-16;/h3-9,18H,2,10-12H2,1H3;1H . This code provides a specific string of characters that describes the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound(1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine hydrobromide is a solid at room temperature . It has a molecular weight of 350.26 . .
Scientific Research Applications
Affinity for Alpha(1)-Adrenoreceptor Subtypes and 5-HT(1A) Receptors
Compounds related to (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine hydrobromide, specifically WB 4101-related benzodioxanes, have been investigated for their affinity towards alpha(1)-adrenoreceptor subtypes and 5-HT(1A) receptors. These studies aim to understand the differentiation between compounds in terms of their affinity for these receptors. The biological profiles of these compounds were assessed through functional experiments and binding assays (Bolognesi et al., 1999).
Bacterial Biofilm Inhibition and Cytotoxicity
Research into N-Alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides, which are structurally related, has revealed their potential in inhibiting bacterial biofilms, specifically against Escherichia coli and Bacillus subtilis. These compounds also displayed mild cytotoxicity, indicating potential medical applications (Abbasi et al., 2020).
Antibacterial Activity and Lipoxygenase Inhibition
Another study focused on the antibacterial activity and lipoxygenase inhibition properties of N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides. These compounds showed good inhibitory activity against various bacterial strains and demonstrated significant inhibition against lipoxygenase enzyme, suggesting their potential as therapeutic agents for inflammatory ailments (Abbasi et al., 2017).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-1-(4-ethylphenyl)methanamine;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2.BrH/c1-2-13-3-5-14(6-4-13)10-18-11-15-7-8-16-17(9-15)20-12-19-16;/h3-9,18H,2,10-12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMVIYHVONKHTMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNCC2=CC3=C(C=C2)OCO3.Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
amine hydrobromide; 95%](/img/structure/B6352068.png)
amine hydrobromide; 95%](/img/structure/B6352077.png)
amine hydrobromide; 95%](/img/structure/B6352108.png)
![N-[2-(2-Bromo-4-methylphenoxy)ethyl]-3-methoxy-1-propanamine hydrochloride; 95%](/img/structure/B6352142.png)
![{2-[(1-Bromo-2-naphthyl)oxy]ethyl}(2-methoxyethyl)amine hydrochloride; 95%](/img/structure/B6352158.png)